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Abstract: This technical guide provides a comprehensive overview of 1,5-anhydroglucitol (1,5-

AG), a naturally occurring monosaccharide used as a biomarker for short-term glycemic

control. It details the exogenous and endogenous sources of 1,5-AG, its metabolic pathway,

and its distribution within the human body. The guide presents quantitative data on 1,5-AG

concentrations in various food sources and biological fluids, outlines detailed methodologies for

its quantification, and includes diagrams to illustrate key physiological and experimental

processes. This document is intended for researchers, scientists, and drug development

professionals interested in the fundamental properties and clinical applications of 1,5-AG.

Introduction to 1,5-Anhydroglucitol (1,5-AG)
1,5-Anhydroglucitol (1,5-AG) is a 6-carbon monosaccharide, structurally similar to D-glucose,

that is naturally present in human plasma and cerebrospinal fluid.[1] First identified in the

Polygala Senega plant in 1888, its structure was fully elucidated in 1943.[2] Unlike glucose,

1,5-AG is metabolically inert, meaning it is not significantly metabolized by the body.[3][4] Its

concentration in the blood is maintained in a stable state through a balance of dietary intake

and renal excretion.[1][5]

The clinical significance of 1,5-AG lies in its utility as a sensitive marker for short-term (1-2

week) glycemic control and postprandial hyperglycemia.[6][7] In individuals with normal blood

glucose levels, 1,5-AG is filtered by the glomerulus and almost completely reabsorbed in the

renal proximal tubules.[8] However, when blood glucose levels exceed the renal threshold

(typically >180 mg/dL), high concentrations of glucose competitively inhibit this reabsorption,
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leading to increased urinary excretion of 1,5-AG and a rapid decrease in its serum levels.[5][9]

This inverse relationship makes serum 1,5-AG a valuable tool for monitoring hyperglycemic

excursions.[10]

Sources of 1,5-Anhydroglucitol
The body's pool of 1,5-AG, estimated to be between 500 and 1000 mg, is derived from both

external (exogenous) and internal (endogenous) sources, with diet being the primary

contributor.[2][6]

Exogenous Sources (Dietary Intake)
The main source of 1,5-AG in the human body is food.[11] It is found in a wide variety of

common food items. After ingestion, it is readily absorbed by the intestines at an average rate

of about 4.38 mg per day.[2][6] While present in many foods, some sources contain significantly

higher concentrations.[6][8][9]

Table 1: Concentration of 1,5-Anhydroglucitol in Various Food Sources

Food Category Food Item Reported Concentration

Legumes Soybeans Primary dietary source[2][6]

Grains Rice, Pasta, Bread
Small to moderate amounts[2]

[8][9]

Meats Beef, Fish Small amounts present[8][9]

Fruits & Vegetables Various Small amounts present[2][9]

Dairy & Beverages Milk, Cheese, Tea Small amounts present[2][9]

Note: Specific quantitative values for 1,5-AG in most foods are not extensively documented in

publicly available literature. Soybeans are consistently cited as a primary source.

Endogenous Synthesis
While dietary intake is the principal source, there is evidence of a small amount of de novo

synthesis of 1,5-AG.[11] Studies using a rat hepatoma cell line demonstrated that 1,5-AG could
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be derived from glucose, with 1,5-anhydrofructose identified as an immediate precursor.[2] This

suggests a potential pathway for endogenous production from glycogen in mammals.[2]

However, it is generally accepted that the amounts produced endogenously are not significant

compared to dietary intake.[11]

Metabolism, Distribution, and Renal Handling
Once absorbed, 1,5-AG is distributed throughout all human organs and tissues in a free,

unmetabolized form.[2][9] Its stability is maintained by a dynamic equilibrium between dietary

absorption and renal processing. The kidneys play a central role in regulating the circulating

levels of 1,5-AG.

The process is as follows:

Glomerular Filtration: 1,5-AG is freely filtered from the blood by the glomeruli at a rate of 5-

10 mg/day.[1][8]

Tubular Reabsorption: In healthy individuals with normal blood glucose, approximately

99.9% of the filtered 1,5-AG is reabsorbed back into the bloodstream in the proximal tubules.

[3][12] This reabsorption is mediated by sodium-glucose cotransporters, primarily SGLT4.[1]

[3]

Competitive Inhibition by Glucose: When blood glucose concentrations rise above the renal

threshold for glucosuria (~180 mg/dL), the high amount of glucose in the filtrate saturates the

SGLT transporters.[11] Glucose competitively inhibits the reabsorption of 1,5-AG.[13]

Urinary Excretion: As a result of this inhibition, 1,5-AG is increasingly excreted in the urine,

causing a rapid and proportional drop in its serum concentration.[9][11]

This physiological mechanism is the basis for using 1,5-AG as a biomarker for hyperglycemic

events.
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Caption: Metabolic pathway of 1,5-anhydroglucitol (1,5-AG).

Quantitative Data on 1,5-AG in Biological Fluids
The concentration of 1,5-AG in biological fluids is a critical parameter for its use as a clinical

biomarker. Normal reference ranges can vary slightly by population, age, and sex.[6]

Table 2: Reference Intervals for 1,5-Anhydroglucitol in Human Samples
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Biological Fluid
Population /
Condition

Method
Reference Range
(μg/mL)

Serum/Plasma Healthy U.S. Adults Enzymatic 8.4 - 28.7[6]

Serum/Plasma Healthy U.S. Males Enzymatic 10.2 - 33.8[14]

Serum/Plasma Healthy U.S. Females Enzymatic 5.9 - 31.8[14]

Serum/Plasma
Healthy Japanese

Adults
- 12 - 40[9]

Serum/Plasma
Jiangsu Province

(Males)
- 15.8 - 52.6[6]

Serum/Plasma
Jiangsu Province

(Females)
- 14.3 - 48.0[6]

Saliva Healthy Adults LC-MS 0.086 - 1.627[6]

Saliva Healthy Adults Enzymatic 3.30 (median)[6]

Urine Healthy Adults LC/MS³
Detection Limit:

0.06[9]

Experimental Protocols for Quantification
Several analytical methods are employed for the quantification of 1,5-AG in biological samples

such as serum, plasma, urine, and saliva.[2] The primary methods include enzymatic assays,

gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass

spectrometry (LC-MS).[2][6]

Enzymatic Assay
Enzymatic assays are the most common method used in clinical settings due to their

convenience, high specificity, and potential for automation.[9] Commercial kits like the

GlycoMark™ assay (USA) and Determiner-L (Japan) are widely used.[2]

Principle of the Diazyme 1,5-AG Enzymatic Assay:[5][7]
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Pre-treatment (Glucose Elimination): The sample is first treated to remove endogenous

glucose, which would otherwise interfere with the assay. Hexokinase, in the presence of ATP,

converts glucose to non-reactive glucose-6-phosphate.

Oxidation of 1,5-AG: The enzyme pyranose oxidase (PROD) is added. PROD specifically

oxidizes the 2nd position hydroxyl group of 1,5-AG, which generates hydrogen peroxide

(H₂O₂).

Colorimetric Detection: The amount of H₂O₂ produced is measured via a colorimetric

reaction using peroxidase (POD). The resulting color intensity is directly proportional to the

concentration of 1,5-AG in the sample.

Chromatography-Mass Spectrometry (LC-MS/MS)
LC-MS/MS methods offer high sensitivity and specificity and are often considered reference

methods.[3][9] They are particularly useful for samples with very low concentrations of 1,5-AG,

such as urine or saliva.[3][15]

General Protocol for LC-MS/MS Quantification of Plasma 1,5-AG:[16][17]

Sample Preparation:

An isotope-labeled internal standard (e.g., ¹³C₆-1,5-AG) is added to a plasma sample.

Proteins are precipitated using a solvent like methanol.

The sample is centrifuged, and the supernatant is collected for analysis.

Chromatographic Separation:

The supernatant is injected into a liquid chromatography system.

Separation is typically achieved on a polar stationary phase column (e.g., an amide or

HILIC column) due to the high hydrophilicity of 1,5-AG.

Mass Spectrometric Detection:
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The column eluent is introduced into a tandem mass spectrometer, usually operating in

negative ion electrospray ionization (ESI) mode.

Quantification is performed using Multiple Reaction Monitoring (MRM), tracking specific

precursor-to-product ion transitions for both 1,5-AG (e.g., m/z 163 → 101) and the internal

standard (e.g., m/z 169 → 105).

Data Analysis:

The concentration of 1,5-AG is determined by comparing the peak area ratio of the analyte

to the internal standard against a standard calibration curve.
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Caption: General experimental workflows for 1,5-AG quantification.

Conclusion
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1,5-Anhydroglucitol is a naturally occurring polyol predominantly sourced from the diet, with

soybeans being a major contributor. Its unique metabolic profile—being chemically inert and

subject to competitive renal reabsorption with glucose—establishes it as a highly sensitive

biomarker for detecting short-term hyperglycemic excursions. Understanding its natural

sources, bodily distribution, and the principles behind its quantification is essential for its

effective application in research and clinical diagnostics. The choice between convenient

enzymatic assays and highly sensitive mass spectrometric methods allows for robust

quantification in various biological matrices, furthering its utility in the management and study of

diabetes and other metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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